Cas no 1805337-48-7 (3-Amino-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine)
3-Amino-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine
-
- Inchi: 1S/C7H6Cl2F2N2/c8-2-3-1-4(9)13-6(5(3)12)7(10)11/h1,7H,2,12H2
- InChI Key: OBIXSGHUQSPVDY-UHFFFAOYSA-N
- SMILES: ClCC1C=C(N=C(C(F)F)C=1N)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 171
- XLogP3: 2.2
- Topological Polar Surface Area: 38.9
3-Amino-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023024768-500mg |
3-Amino-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine |
1805337-48-7 | 97% | 500mg |
$1,048.60 | 2022-04-01 | |
| Alichem | A023024768-1g |
3-Amino-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine |
1805337-48-7 | 97% | 1g |
$1,747.20 | 2022-04-01 |
3-Amino-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-Amino-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine
Introduction to 3-Amino-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine (CAS No. 1805337-48-7)
3-Amino-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine, identified by the CAS number 1805337-48-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyridine derivative exhibits a unique structural framework that has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s molecular structure, featuring an amino group, chloro substituents, and a chloromethyl moiety, alongside a difluoromethyl group, positions it as a versatile intermediate for synthetic chemistry and drug discovery.
The amino group at the 3-position of the pyridine ring introduces a basic character, enabling interactions with acidic functional groups in biological targets. This feature is particularly valuable in designing molecules that require hydrogen bonding or ionic interactions for efficacy. The chloro substituents, located at the 6-position and 4-position, contribute to the compound’s reactivity and electronic properties, making it amenable to further functionalization through nucleophilic substitution reactions. These chlorine atoms can be selectively modified to introduce other pharmacophoric elements, enhancing the compound’s potential as a building block for drug candidates.
The chloromethyl group at the 4-position is a critical feature for medicinal chemists, as it serves as a versatile handle for linking other molecular fragments. This group can undergo reactions such as nucleophilic addition or cross-coupling processes, allowing for the construction of more complex scaffolds. The difluoromethyl group, positioned at the 2-position, is another key structural element that has been extensively studied for its impact on metabolic stability and pharmacokinetic properties. Fluorine atoms are known to influence lipophilicity, metabolic resistance, and binding affinity, making this modification a common strategy in modern drug design.
Recent advancements in pharmaceutical research have highlighted the importance of 3-Amino-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine as a precursor in the synthesis of biologically active compounds. For instance, studies have demonstrated its utility in generating kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound’s ability to serve as a scaffold for modulating enzyme activity has been explored in several preclinical investigations. By leveraging its reactive sites—such as the amino and chloromethyl groups—researchers have been able to develop derivatives with enhanced binding affinity and selectivity towards target proteins.
The incorporation of difluoromethyl groups into drug candidates has been associated with improved pharmacological profiles, including prolonged half-life and reduced susceptibility to degradation by metabolic enzymes. This characteristic makes 3-Amino-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine an attractive candidate for further development in areas where pharmacokinetic optimization is paramount. Additionally, the presence of multiple reactive sites allows for parallel diversification strategies, enabling medicinal chemists to explore a wide range of structural modifications efficiently.
In academic research circles, this compound has been utilized in interdisciplinary studies that bridge organic synthesis with computational chemistry. Researchers have employed molecular modeling techniques to predict how modifications to the pyridine core might affect binding interactions with biological targets. These computational approaches have complemented experimental efforts by providing insights into the steric and electronic factors that govern molecular recognition. Such studies underscore the compound’s significance as a tool for understanding structure-activity relationships (SAR) in drug design.
The synthetic methodologies developed for 3-Amino-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine have also contributed to advancements in green chemistry principles. Innovations in catalytic processes and solvent systems have enabled more sustainable production methods without compromising yield or purity. These developments align with global efforts to minimize environmental impact while maintaining high standards of chemical synthesis. The compound’s versatility has thus not only fueled pharmaceutical innovation but also driven progress toward more eco-friendly chemical practices.
Looking ahead, the future prospects of 3-Amino-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine are promising, particularly as drug discovery continues to evolve at an accelerated pace. Emerging technologies such as high-throughput screening (HTS) and artificial intelligence (AI)-assisted molecular design are expected to uncover new applications for this compound and its derivatives. Its role as a key intermediate will likely expand into novel therapeutic areas, including neurodegenerative disorders and infectious diseases where unmet medical needs remain significant.
In conclusion,3-Amino-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine (CAS No. 1805337-48-7) represents a valuable asset in modern pharmaceutical chemistry. Its unique structural features—comprising an amino group, chloro substituents, a chloromethyl moiety, and a difluoromethyl group—make it an indispensable building block for drug development efforts worldwide. As research progresses, this compound will continue to play a pivotal role in shaping next-generation therapeutics that address complex human diseases effectively.
1805337-48-7 (3-Amino-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)